Methyl (4-(2-((2-methoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate

• IUPAC Name: methyl N-[4-[2-(2-methoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C14H15N3O4S/c1-20-11-6-4-3-5-10(11)16-12(18)7-9-8-22-13(15-9)17-14(19)21-2/h3-6,8H,7H2,1-2H3,(H,16,18)(H,15,17,19)
• InChI Key: MKYJWOQVOTTWMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC2=CSC(=N2)NC(=O)OC
• Molecular Formula: C14H15N3O4S
• Molecular Weight: 321.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves the reaction of aminobenzothiazole with aromatic aldehydes. A one-pot C–C and C–N bond-forming strategy is used, which has several advantages including operational simplicity, short reaction time, mild reaction conditions, efficient utilization of all reactants, wide functional group tolerance, and the use of water as an environmentally friendly solvent.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by physicochemical properties and spectroanalytical data such as 1H-NMR, 13C-NMR, and mass spectrometry. Molecular docking studies have shown that these compounds can bind well to certain receptors.

Chemical Reactions Analysis

The chemical reactions involving similar compounds include the formation of C–C and C–N bonds. These reactions are typically carried out in water without using any metal catalyst.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by elemental analysis and spectroscopic techniques. These compounds do not violate Lipinski’s rule, making them suitable drug candidates.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole-based 1,3,4-oxadiazoles, have been reported to exhibit antimicrobial activity . These compounds are known to interact with various bacterial and fungal species, including Staphylococcus aureus, Streptococcus pyogenes, Escherichia coli, Pseudomonas aeruginosa, Candida albicans, Aspergillus niger, and Aspergillus clavatus .

Mode of Action

Similar compounds have been found to exhibit antimicrobial activity by interacting with bacterial and fungal cells . The interaction likely involves the inhibition of essential enzymes or proteins within these organisms, leading to their death or growth inhibition .

Biochemical Pathways

Similar compounds have been reported to interfere with the synthesis of essential biomolecules in microbial cells, disrupting their normal functions and leading to cell death .

Pharmacokinetics

Similar compounds are generally well-absorbed and distributed throughout the body, metabolized by the liver, and excreted in the urine .

Result of Action

Similar compounds have been reported to exhibit antimicrobial activity, leading to the death or growth inhibition of various bacterial and fungal species .

Future Directions

Future research could focus on further development of these compounds as antimicrobial agents. Additionally, computational calculations suggest that these compounds could be a good template for further drug development.